![molecular formula C9H8N2O2 B3054160 2,4-Dimethyl-6-nitrobenzonitrile CAS No. 58579-99-0](/img/structure/B3054160.png)
2,4-Dimethyl-6-nitrobenzonitrile
Overview
Description
2,4-Dimethyl-6-nitrobenzonitrile (DMNB) is a chemical compound that belongs to the class of nitrobenzonitriles. It is a yellow crystalline solid that is widely used in scientific research. DMNB is known for its ability to react with thiols, which makes it a useful tool for studying the thiol-disulfide exchange reaction.
Mechanism of Action
2,4-Dimethyl-6-nitrobenzonitrile reacts with thiols through a nucleophilic addition reaction. The nitro group of this compound is reduced to an amino group, while the thiol group is oxidized to a disulfide. This reaction results in the formation of a stable adduct between this compound and the thiol-containing molecule.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects on its own. However, its ability to react with thiols makes it a useful tool for studying the thiol-disulfide exchange reaction, which is an important process in many biological systems.
Advantages and Limitations for Lab Experiments
One of the advantages of 2,4-Dimethyl-6-nitrobenzonitrile is its ability to react with thiols in a specific and predictable manner. This makes it a useful tool for studying the thiol-disulfide exchange reaction. However, this compound has some limitations as well. It is not cell-permeable, which limits its use in live-cell imaging studies. In addition, this compound can react with other nucleophiles besides thiols, which can lead to non-specific labeling.
Future Directions
There are several future directions for the use of 2,4-Dimethyl-6-nitrobenzonitrile in scientific research. One direction is the development of new fluorescent probes based on this compound for imaging thiol-containing molecules in cells. Another direction is the use of this compound in the development of new therapeutics that target the thiol-disulfide exchange reaction. Finally, this compound can be used in the development of new assays for measuring the concentration of thiols in biological samples.
Conclusion:
In conclusion, this compound is a useful tool for studying the thiol-disulfide exchange reaction in scientific research. Its ability to react with thiols in a specific and predictable manner makes it a valuable reagent for studying this important biological process. While this compound has some limitations, its potential future directions in scientific research are promising.
Scientific Research Applications
2,4-Dimethyl-6-nitrobenzonitrile is widely used in scientific research as a thiol-reactive reagent. It is used to study the thiol-disulfide exchange reaction, which is an important process in many biological systems. This compound is also used to measure the concentration of thiols in biological samples. In addition, this compound is used in the development of fluorescent probes for imaging thiol-containing molecules in cells.
properties
IUPAC Name |
2,4-dimethyl-6-nitrobenzonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-6-3-7(2)8(5-10)9(4-6)11(12)13/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWTLDKRLXOSJHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)[N+](=O)[O-])C#N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10493469 | |
Record name | 2,4-Dimethyl-6-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10493469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58579-99-0 | |
Record name | 2,4-Dimethyl-6-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10493469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.